Cas no 19578-70-2 (2-Methyl-1-benzyloxybenzene)

• Product Name: 2-Methyl-1-benzyloxybenzene
• CAS No: 19578-70-2
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• MDL: MFCD19689675
• CID: 1083046
• Update Time: 2025-05-21

2-Methyl-1-benzyloxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-benzyloxybenzene
• 1-methyl-2-phenylmethoxybenzene
• 1-benzyloxy-2-methylbenzene
• 2-CH3C6H4OCH2C6H5
• 2-tolyl benzyl ether
• Benzyl o-tolyl ether
• o-Tolylbenzyl ether
• 2-(Benzyloxy)toluene
• Benzyl(2-methylphenyl) ether
• (2-Methylphenyl)benzyl ether

• MDL： MFCD19689675
• Inchi： 1S/C14H14O/c1-12-7-5-6-10-14(12)15-11-13-8-3-2-4-9-13/h2-10H,11H2,1H3
• InChI Key： JEVKYCOVKKYWNL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.10400

Experimental Properties

• PSA: 9.23000
• LogP: 3.57400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Methyl-1-benzyloxybenzene

2-Methyl-1-benzyloxybenzene (CAS No. 19578-70-2): Properties, Applications, and Market Insights

2-Methyl-1-benzyloxybenzene (CAS No. 19578-70-2), also known as 2-methyl benzyl phenyl ether, is an aromatic ether compound with significant industrial and research applications. This organic compound belongs to the class of benzyloxybenzene derivatives, which are widely used in fragrance formulations, pharmaceutical intermediates, and specialty chemical synthesis.

The molecular structure of 2-Methyl-1-benzyloxybenzene features a benzene ring substituted with both a methyl group and a benzyloxy group at adjacent positions. This unique arrangement contributes to its chemical stability and versatile reactivity, making it valuable for various synthetic applications. Recent studies in green chemistry have highlighted its potential as a building block for environmentally friendly processes.

In the fragrance industry, 2-methyl benzyl phenyl ether is prized for its mild, floral-woody odor profile. It serves as a fragrance fixative in premium perfumes and cosmetic formulations, where its excellent stability helps prolong scent longevity. The compound's low volatility and good solubility in common organic solvents make it particularly useful in these applications.

Pharmaceutical researchers have explored 2-Methyl-1-benzyloxybenzene as a potential intermediate in drug synthesis. Its aromatic ether functionality appears in several bioactive molecules, and recent patent literature suggests growing interest in its derivatives for therapeutic applications. The compound's structural versatility allows for diverse chemical modifications, making it valuable in medicinal chemistry.

The global market for benzyloxybenzene derivatives has shown steady growth, driven by increasing demand from the personal care industry and specialty chemicals sector. Manufacturers are focusing on developing high-purity grades of 2-Methyl-1-benzyloxybenzene to meet the stringent requirements of pharmaceutical applications. Current market trends emphasize sustainable production methods and eco-friendly alternatives to traditional synthetic routes.

From a chemical perspective, 2-methyl benzyl phenyl ether demonstrates typical aromatic ether properties. It shows good thermal stability below 200°C and moderate reactivity toward electrophilic aromatic substitution. These characteristics make it suitable for various organic transformations while maintaining structural integrity under normal processing conditions.

Recent advancements in catalytic synthesis have improved the production efficiency of 2-Methyl-1-benzyloxybenzene. Modern methods employ heterogeneous catalysts and mild reaction conditions, reducing energy consumption and minimizing byproduct formation. These developments align with the chemical industry's shift toward greener manufacturing processes and atom-efficient reactions.

Quality control of 2-methyl benzyl phenyl ether typically involves analytical techniques such as gas chromatography (GC) and high-performance liquid chromatography (HPLC). The compound's purity is crucial for its performance in sensitive applications like pharmaceutical synthesis and high-end fragrances. Current research focuses on developing rapid analytical methods for quality assessment during production.

Storage and handling of 2-Methyl-1-benzyloxybenzene require standard precautions for organic compounds. It should be kept in tightly sealed containers away from strong oxidizers and heat sources. The compound's relatively low toxicity and good stability make it manageable in most industrial settings with proper ventilation.

Emerging applications for benzyloxybenzene derivatives include their use as liquid crystal materials and organic electronic components. The structural features of 2-methyl benzyl phenyl ether make it a candidate for investigation in these advanced material applications, particularly in the development of organic semiconductors and photovoltaic materials.

Environmental considerations for 2-Methyl-1-benzyloxybenzene are generally favorable compared to many synthetic organic compounds. Its low water solubility and moderate biodegradability reduce environmental persistence concerns. However, proper waste management practices should still be followed to minimize any potential ecological impact.

Future research directions for 2-methyl benzyl phenyl ether include exploring its potential in catalytic applications and asymmetric synthesis. The compound's structural features may enable its use as a ligand precursor or chiral auxiliary in sophisticated organic transformations. These developments could further expand its utility in fine chemical synthesis and pharmaceutical manufacturing.

In conclusion, 2-Methyl-1-benzyloxybenzene (CAS No. 19578-70-2) represents an important specialty chemical with diverse applications across multiple industries. Its combination of chemical stability, versatile reactivity, and favorable physical properties ensures continued interest from both industrial and academic researchers. As synthetic methods evolve and new applications emerge, this compound is likely to maintain its significance in the specialty chemicals market.